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Introduction
5,5'-Dinitro BAPTA is a low-affinity, cell-permeant calcium chelator that has emerged as an

essential tool for investigating cellular signaling pathways characterized by large and rapid

calcium transients. Unlike high-affinity calcium buffers that can completely sequester

intracellular calcium and potentially obscure physiological responses, 5,5'-Dinitro BAPTA

modulates these significant fluctuations without abolishing them entirely. This unique property

allows for the detailed study of cellular processes governed by substantial changes in

intracellular calcium concentration, particularly in fields such as neuroscience, muscle

physiology, and apoptosis research.

The addition of two electron-withdrawing nitro groups to the BAPTA (1,2-bis(o-

aminophenoxy)ethane-N,N,N',N'-tetraacetic acid) backbone significantly reduces its affinity for

calcium, resulting in a dissociation constant (Kd) in the millimolar range. This characteristic

makes it an ideal buffer for studying phenomena associated with large, localized calcium

influxes where high-affinity chelators would be quickly saturated. This document provides

detailed application notes and experimental protocols for the effective use of 5,5'-Dinitro BAPTA

in measuring and modulating large calcium transients.
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Quantitative properties of 5,5'-Dinitro BAPTA are summarized in the table below.

Property Value Reference

Molecular Weight 566.43 g/mol (Free Acid)

854.7 g/mol (AM Ester)

Dissociation Constant (Kd) for

Ca²⁺
~7.5 mM

Calcium Binding Reversible

Formulation
Free Acid or Acetoxymethyl

(AM) Ester

Solubility (AM Ester) Soluble in DMSO

Note: Specific kinetic parameters such as on- and off-rates for calcium binding to 5,5'-Dinitro

BAPTA are not readily available in the reviewed literature.

Signaling Pathways and Experimental Workflow
Mechanism of Action of 5,5'-Dinitro BAPTA AM
The acetoxymethyl (AM) ester form of 5,5'-Dinitro BAPTA is lipophilic, allowing it to passively

diffuse across the cell membrane into the cytosol. Once inside the cell, ubiquitous intracellular

esterases cleave the AM groups, trapping the now charged, active form of the chelator within

the cytoplasm where it can buffer calcium ions.

Mechanism of 5,5'-Dinitro BAPTA-AM cell loading and activation.

General Experimental Workflow for Measuring Calcium
Transients
A typical experiment to investigate the effect of buffering large calcium transients involves

loading cells with both 5,5'-Dinitro BAPTA AM and a fluorescent calcium indicator, such as

Fura-2 AM. After an incubation period to allow for de-esterification, baseline fluorescence is

recorded before stimulating the cells to induce a calcium transient. The resulting changes in

fluorescence are then recorded and analyzed.
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To cite this document: BenchChem. [Measuring Large Calcium Transients with 5,5'-DINITRO
BAPTA: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1147512#measuring-large-calcium-transients-with-5-
5-dinitro-bapta]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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